4-Methoxy-6,7-dihydro-5h-cyclopenta[d]pyrimidin-2-amine

• CAS No.: 61539-20-6
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 4-methoxy-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-amine
• InChI: InChI=1S/C8H11N3O/c1-12-7-5-3-2-4-6(5)10-8(9)11-7/h2-4H2,1H3,(H2,9,10,11)
• InChI Key: CGAXGKAKKOLESL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC2=C1CCC2)N

Description

4-Methoxy-6,7-dihydro-5h-cyclopenta[d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.3 grams of 4-chloro-6,7-dihydro-5H-cyclopentapyrimidin-2-ylamine was dissolved in 200 ml xylene and 30 ml absolute methanol. Then 5.4 gram for sodium methoxide was added and the mixture was refluxed for 3 hours. Then the solvent was removed in vacuo and 100 ml water was added to the residue. Filter and wash the cake with water (50 ml). The solid was further vacuumed to dry for several hours. The desired product weighed 4.8 gram (98% yield). Mp: 133.8-134.9° C.; MS: 166.2.0 (M+H)